5-bromo-1-methyl-2-(o-tolyl)-1H-imidazole

• IUPAC Name: 5-bromo-1-methyl-2-(2-methylphenyl)imidazole
• InChI: InChI=1S/C11H11BrN2/c1-8-5-3-4-6-9(8)11-13-7-10(12)14(11)2/h3-7H,1-2H3
• InChI Key: NEXUNGIKBHQJEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC=C(N2C)Br
• Molecular Formula: C11H11BrN2
• DSSTOX Substance ID: DTXSID801230707
• Molecular Weight: 251.12 g/mol
• CAS RN: 1415562-59-2

Description

5-bromo-1-methyl-2-(o-tolyl)-1H-imidazole is a chemical compound that belongs to the imidazole class of compounds. It is commonly used in scientific research, particularly in the field of biochemistry and pharmacology. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers.

Scientific Research Applications

Organic Synthesis and Catalysis

• Regioselective Synthesis : A method for the regioselective synthesis of 1-methyl-1H-imidazoles, including derivatives like 5-bromo-1-methyl-2-(o-tolyl)-1H-imidazole, was developed. This process involves Pd-catalyzed direct C-5 arylation, selective C-4 bromination, and a Suzuki-type reaction. Some derivatives demonstrated significant cytotoxicity against human tumor cell lines, highlighting their potential in medicinal chemistry (Bellina et al., 2008).

Material Science and Corrosion Inhibition

• Copper Corrosion Inhibition : Studies on imidazole derivatives, including 1-(p-tolyl)-4-methylimidazole, have shown excellent efficiency as corrosion inhibitors for copper. The adsorptive behavior of these derivatives on copper surfaces was investigated, indicating their potential application in protecting copper materials (Gašparac et al., 2000).

Medicinal Chemistry and Antimicrobial Studies

• Antimicrobial and Antitubercular Activities : Novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives, including 5-bromo derivatives, were synthesized and evaluated for their antimicrobial and antifungal activities. Some compounds showed very good activity, suggesting their use in developing new antimicrobial agents (Lamani et al., 2009).

Catalysis and Water Oxidation

• Water Oxidation Catalysis : A study on ruthenium complexes with imidazole and DMSO ligands, including derivatives of imidazole, revealed variable activities as water oxidation catalysts (WOCs). The research highlighted the significant impact of axial ligands on the catalytic activity, presenting a pathway to tune the efficiency of WOCs for energy applications (Wang et al., 2012).